Cas no 877964-59-5 ((3,5-Dimethoxyphenyl)(1-methyl-1H-imidazol-2-yl)methanamine)

• Product Name: (3,5-Dimethoxyphenyl)(1-methyl-1H-imidazol-2-yl)methanamine
• CAS No: 877964-59-5
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• MDL: MFCD07850254
• CID: 3109109
• PubChem ID: 16227091
• Update Time: 2025-07-17

(3,5-Dimethoxyphenyl)(1-methyl-1H-imidazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethoxyphenyl)(1-methyl-1H-imidazol-2-yl)methylamine
• AKOS009086656
• G45302
• Z168816698
• 877964-59-5
• CS-0241888
• (3,5-dimethoxyphenyl)-(1-methylimidazol-2-yl)methanamine
• CKB96459
• EN300-24022
• 994-747-8
• (3,5-dimethoxyphenyl)(1-methyl-1H-imidazol-2-yl)methanamine
• (3,5-Dimethoxyphenyl)(1-methyl-1H-imidazol-2-yl)methanamine

• MDL： MFCD07850254
• Inchi： 1S/C13H17N3O2/c1-16-5-4-15-13(16)12(14)9-6-10(17-2)8-11(7-9)18-3/h4-8,12H,14H2,1-3H3
• InChI Key： BCTNOSQPAZUHMI-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)C(C1=NC=CN1C)N)OC

Computed Properties

• Exact Mass: 247.132076794Da
• Monoisotopic Mass: 247.132076794Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.3Ų

Additional information on (3,5-Dimethoxyphenyl)(1-methyl-1H-imidazol-2-yl)methanamine

Comprehensive Overview of (3,5-Dimethoxyphenyl)(1-methyl-1H-imidazol-2-yl)methanamine (CAS No. 877964-59-5): Properties, Applications, and Research Insights

The compound (3,5-Dimethoxyphenyl)(1-methyl-1H-imidazol-2-yl)methanamine, identified by its CAS number 877964-59-5, is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. This article delves into its chemical properties, potential applications, and the latest scientific advancements surrounding this compound. With the growing interest in imidazole derivatives and methanamine-based scaffolds, this molecule stands out due to its hybrid structure combining aromatic dimethoxy groups with a methyl-substituted imidazole ring.

One of the most frequently searched questions about 877964-59-5 revolves around its synthetic pathways and biological activity. Researchers have explored its potential as a precursor for central nervous system (CNS) targeting agents, given the imidazole moiety's affinity for neurotransmitter receptors. The 3,5-dimethoxyphenyl group further enhances its lipophilicity, a critical factor in blood-brain barrier permeability—a hot topic in modern drug discovery. Recent studies suggest its relevance in neuroprotective and anti-inflammatory applications, aligning with current trends in neurodegenerative disease research.

From a structural-activity relationship (SAR) perspective, the 1-methyl-1H-imidazol-2-yl component is pivotal for interactions with enzymes like cytochrome P450, making it a candidate for metabolic stability studies. This aligns with the pharmaceutical industry's focus on drug metabolism optimization, a frequently searched term in AI-driven drug development platforms. Additionally, the methanamine linker offers flexibility for further derivatization, a feature highly valued in combinatorial chemistry libraries.

Environmental and green chemistry considerations are also prominent in discussions about CAS 877964-59-5. Its synthesis often involves catalytic methods to minimize waste, reflecting the industry's shift toward sustainable synthesis. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed for purity assessment, addressing another common query about quality control protocols for such specialized compounds.

In summary, (3,5-Dimethoxyphenyl)(1-methyl-1H-imidazol-2-yl)methanamine represents a multifaceted compound with promising avenues in medicinal chemistry and material science. Its CAS 877964-59-5 identifier serves as a gateway to a wealth of research, from molecular docking studies to formulation development, making it a subject of enduring scientific and industrial relevance.